Bicyclo[3.2.1]octan-3-one

• IUPAC Name: bicyclo[3.2.1]octan-3-one
• InChI: InChI=1S/C8H12O/c9-8-4-6-1-2-7(3-6)5-8/h6-7H,1-5H2
• InChI Key: HIMMOVPGAJKVOS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC(=O)C2
• Molecular Formula: C8H12O
• DSSTOX Substance ID: DTXSID40931501
• Molecular Weight: 124.18 g/mol
• CAS RN: 14252-05-2

Description

Bicyclo[3.2.1]octan-3-one is a chemical compound with the molecular formula C8H12O. It has an average mass of 124.180 Da and a monoisotopic mass of 124.088814 Da.

Synthesis Analysis

The synthesis of Bicyclo[3.2.1]octan-3-one involves an intramolecular Diels-Alder reaction of a 5-vinyl-1,3-cyclohexadiene and a cyclopropane ring opening. Another method involves the double Michael addition (DMA) of carbon nucleophiles to 7 and 8-membered ring dienones.

Molecular Structure Analysis

The molecular structure of Bicyclo[3.2.1]octan-3-one can be viewed using Java or Javascript. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions involving Bicyclo[3.2.1]octan-3-one include the double Michael addition (DMA) of carbon nucleophiles to 7 and 8-membered ring dienones.

Physical And Chemical Properties Analysis

Bicyclo[3.2.1]octan-3-one has a molecular weight of 124.1803. More detailed physical and chemical properties can be found in the NIST/TRC Web Thermo Tables.

Scientific Research Applications

Organocatalyzed Synthesis

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Synthesis of Bicyclooctanes

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Synthesis of Natural Products

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Synthesis of Synthetic Products

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Expedient Synthesis of Bicyclooctanes

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Double Michael Addition

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Safety And Hazards

Bicyclo[3.2.1]octan-3-one may be harmful if swallowed and can cause skin and eye irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and adequate ventilation is advised.

Future Directions

The future directions for Bicyclo[3.2.1]octan-3-one could involve further exploration of its synthesis methods and potential applications. The development of new high energy density compounds (HEDCs) with good balance between performance and safety is an important subject.

Q & A

Q1: What is the significance of the stereoselective synthesis of (1R,5S)-4-[(E)-Alkylidene]-1,8,8-trimethyl-2-oxabicyclo[3.2.1]octan-3-ones?

A: A study successfully synthesized various (1R,5S)-4-[(E)-alkylidene]-1,8,8-trimethyl-2-oxabicyclo[3.2.1]octan-3-ones through a stereoselective coupling reaction. [] This stereoselectivity is crucial as different stereoisomers often exhibit different biological activities. This research provides a pathway for creating specific isomers with potentially enhanced pharmaceutical applications.

Q2: How does the structure of bicyclo[3.2.1]octan-3-one lend itself to being a chiral synthon?

A: Bicyclo[3.2.1]octan-3-one's bridged structure creates a rigid framework with distinct stereochemical features. [, ] This inherent chirality makes it a valuable starting point for synthesizing other chiral compounds. Researchers can exploit its defined structure to introduce new substituents with high stereochemical control.

Q3: Can you provide an example of how bicyclo[3.2.1]octan-3-one derivatives have been used in medicinal chemistry?

A: Researchers synthesized a series of N-substituted bicyclo[3.2.1]octane-3-spiro-3'-pyrrolidine hydrochlorides, using bicyclo[3.2.1]octan-3-one as the starting material. [] These derivatives displayed in vitro activity against influenza A viruses, similar to 1-adamantanamine hydrochloride.

Q4: What is the significance of the anomalous transformation of tricyclo[3.3.0.02,8]octan-3-ones into bicyclo[3.2.1]octan-3-ones?

A: This transformation, involving a C(1)–C(2) bond cleavage facilitated by a carboxy group, offers a novel synthetic pathway for creating bicyclo[3.2.1]octan-3-ones. [, ] This discovery is particularly significant as it provided a new route to synthesize (±)-quadrone, a molecule with potential biological activity.

Q5: How does the presence of substituents on the bicyclo[3.2.1]octan-3-one core affect its reactivity?

A: The position and nature of substituents significantly influence the reactivity of bicyclo[3.2.1]octan-3-one. For example, studies on 7,7-dimethyltricyclo[3.3.0.02, 8]octan-3-ones showed that cyclopropane ring opening reactions produced different products depending on the substituents. [, ] These findings highlight the importance of considering steric and electronic effects when designing synthetic strategies.

Q6: What are the limitations of using lithium diisopropylamide (LDA) in deprotonation reactions with bicyclo[3.2.1]octan-3-ones like tropinone and 8-oxa-bicyclo[3.2.1]octan-3-one (TBON)?

A: While LDA is commonly used for deprotonation, its use with tropinone and TBON in certain reactions, such as α-halogenation, α-hydroxylation, and α-amination, has resulted in low selectivity and/or yields. [] This suggests that alternative methods or carefully controlled reaction conditions might be necessary to achieve desired outcomes.

Q7: What advantages does magnesium iodide (MgI2) offer as a catalyst in aldol reactions of TBON and tropinone compared to lithium enolate chemistry?

A: MgI2 catalyzed aldol reactions of TBON and tropinone produce novel aldol products not observed when employing lithium enolate chemistry. [] This demonstrates that MgI2 can open up new synthetic pathways and potentially lead to the discovery of new derivatives.

Q8: How does the length of the carbon chain in diaminoalkanes affect their reactivity with 2,5-dimethoxytetrahydrofuran and 1,3-acetonedicarboxylic acid in the synthesis of 8-aza-bicyclo[3.2.1]octan-3-one derivatives?

A: Longer carbon chains in diaminoalkanes increase the electron-donating effect of the nitrogen atom, making it more reactive. [] Additionally, longer chains result in less steric hindrance around the reactive carbon, further enhancing the reaction yield.

Q9: What challenges were encountered when synthesizing 1,2-di-(8-aza-bicyclo[3.2.1]octan-3-onyl)benzene from o-phenylenediamine?

A: The synthesis of 1,2-di-(8-aza-bicyclo[3.2.1]octan-3-onyl)benzene from o-phenylenediamine was unsuccessful likely due to significant steric hindrance between the two bulky 8-aza-bicyclo[3.2.1]octan-3-one rings. [] This highlights the importance of considering steric factors when designing synthetic routes for complex molecules.

Q10: How does 13C NMR spectroscopy contribute to understanding the structure of bicyclo[3.2.1]octan-3-one derivatives?

A: 13C NMR provides valuable insights into the structure of these compounds, especially regarding the influence of halogens. [] This technique helps correlate α and γ effects with the molecules' geometric features, allowing for analysis of the reflex and anti-reflex effects.